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Compound of Interest

Compound Name: (+)-Butin

Cat. No.: B12411476 Get Quote

(Disclaimer): Specific safety data sheets (SDS) and detailed disposal protocols for (+)-Butin
are not readily available in the public domain. The following procedures are based on the

general characteristics of flavonoids and polyphenolic compounds. Researchers, scientists,

and drug development professionals must consult with their institution's Environmental Health

and Safety (EHS) department to ensure full compliance with local, state, and federal

regulations.

I. Immediate Safety and Handling
(+)-Butin is a flavonoid and, like many polyphenolic compounds, should be handled with care

in a laboratory setting.[1][2][3][4] While specific toxicity data is limited, it is prudent to treat it as

a potentially hazardous substance.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use standard laboratory gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Handling:

Handle (+)-Butin in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or aerosols.
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Avoid direct contact with skin and eyes.

Prevent the formation of dust when handling the solid form.

II. Spill Management
In the event of a spill:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.

Containment: For small spills of solid material, gently sweep up the powder, avoiding dust

generation, and place it in a sealed container for disposal. For liquid spills (if dissolved in a

solvent), absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or acetone)

followed by soap and water.

Waste Disposal: All contaminated materials should be placed in a sealed, labeled container

for hazardous waste disposal.

III. Proper Disposal Protocol
The disposal of (+)-Butin and its containers must be managed as chemical waste. Do not

dispose of (+)-Butin down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Waste Identification and Collection:

Collect all waste containing (+)-Butin, including unused product, contaminated labware

(e.g., pipette tips, vials), and spill cleanup materials.

If (+)-Butin is in a solvent, the solvent's hazardous characteristics will also determine the

disposal route.

Segregation:
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Segregate (+)-Butin waste from other chemical waste streams to prevent potential

reactions.

Store in a designated, well-ventilated, and secure waste accumulation area.

Containerization:

Use a dedicated, properly sealed, and clearly labeled waste container.

The label should include:

The name "(+)-Butin Waste"

The primary hazards (e.g., "Chemical Waste," "Caution: Handle with Care")

The date of accumulation.

The name of the principal investigator or laboratory contact.

Professional Disposal:

Arrange for the collection and disposal of the waste through your institution's licensed

hazardous waste disposal service.

Provide the disposal service with all available information on the chemical properties of

(+)-Butin.

IV. Data Presentation: Waste Profile
No specific quantitative data for the disposal of (+)-Butin was found in the available search

results. The following table provides a general framework for the type of information that would

be required by a hazardous waste disposal company. This information should be determined by

the user in consultation with their EHS department.
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Parameter Value Source/Comment

Chemical Name (+)-Butin CAS No. 74628-42-5[1]

Molecular Formula C15H12O5[1][2][3]

Physical State Solid (Powder)
Assuming the pure compound

is being disposed of.

pH of Aqueous Solution

Not available. As a phenolic

compound, it is likely weakly

acidic.[4]

Flash Point Not available.

If dissolved in a flammable

solvent, the flash point of the

solvent will be the primary

concern.

Toxicity Data

Not available. Treat as a

potentially hazardous

substance.

Incompatible Materials Strong oxidizing agents.
Based on general properties of

similar organic compounds.

Recommended Disposal

Incineration by a licensed

hazardous waste disposal

facility.

This is a common disposal

method for non-halogenated

organic waste. Final

determination must be made in

accordance with local

regulations.

V. Experimental Protocols: Waste Preparation for
Disposal
The following protocol outlines the steps for preparing (+)-Butin waste for disposal.

Objective: To safely collect and containerize (+)-Butin waste for pickup by a certified

hazardous waste disposal service.
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Materials:

Waste (+)-Butin (solid or in solution)

Appropriate hazardous waste container (e.g., sealable, chemically resistant bottle or drum)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Chemical fume hood

Procedure:

Work Area Preparation:

Perform all waste handling procedures within a certified chemical fume hood.

Ensure that a spill kit is readily accessible.

Solid Waste Consolidation:

Carefully transfer any solid (+)-Butin waste into the designated hazardous waste

container.

Use a funnel to prevent spillage.

Ensure that any contaminated items, such as weighing paper or spatulas, are also placed

in the container or a separate, appropriately labeled solid waste bag.

Liquid Waste Consolidation:

If the (+)-Butin waste is in a solvent, carefully pour the liquid into a designated liquid

hazardous waste container.

Do not mix incompatible waste streams. If multiple solvents are used, they may need to be

collected in separate containers. Consult your EHS department.

Container Sealing and Labeling:
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Securely seal the waste container.

Affix a completed hazardous waste label to the container. The label must include the full

chemical name and any known hazards.

Storage:

Store the sealed and labeled waste container in your laboratory's designated satellite

accumulation area.

Ensure the container is stored away from incompatible materials.

Disposal Request:

Follow your institution's procedures to request a pickup of the hazardous waste.

VI. Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of (+)-Butin.
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Caption: Decision workflow for the safe disposal of (+)-Butin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (+)-Butin | TargetMol [targetmol.com]

2. glpbio.com [glpbio.com]

3. (+)-Butin | CAS#:74628-42-5 | Chemsrc [chemsrc.com]

4. Showing Compound Butin (FDB001471) - FooDB [foodb.ca]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (+)-Butin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411476#butin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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